(2-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide

• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: N-(2-aminophenyl)-N-[(4-methoxyphenyl)carbamothioylamino]formamide
• InChI: InChI=1S/C15H16N4O2S/c1-21-12-8-6-11(7-9-12)17-15(22)18-19(10-20)14-5-3-2-4-13(14)16/h2-10H,16H2,1H3,(H2,17,18,22)
• InChI Key: WGIGUSYZMFAJFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NN(C=O)C2=CC=CC=C2N

Description

This compound, characterized by a 2-aminophenyl group linked to a formamide scaffold with a thioxomethylamino bridge and a 4-methoxyphenyl substituent, belongs to the class of thiourea derivatives. Such compounds are often synthesized via cyclization reactions involving thiocarbamoyl precursors, as seen in analogous thiophene derivatives .

Biological Activity

(2-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide, with a molecular formula of C15H16N4O2S and a molar mass of 316.38 g/mol, is a compound that has garnered attention due to its complex structure and potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Structural Overview

The compound features several functional groups:

• Amino group : Influences reactivity and interactions with biological targets.
• Thioxomethyl moiety : May contribute to its pharmacological properties.
• Methoxyphenyl substituent : Impacts solubility and biological interactions.

Mechanisms of Biological Activity

The biological activity of (2-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide can be attributed to its ability to interact with various biological pathways. Key areas of focus include:

• Anticancer Activity : Similar compounds have shown cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and disruption of metabolic pathways in cancer cells.
• Antimicrobial Effects : The compound's structural features suggest potential antimicrobial properties, particularly against gram-positive and gram-negative bacteria. This is supported by studies indicating that thiazole derivatives exhibit significant antibacterial activity.

Case Studies

• Anticancer Efficacy
  • A study evaluated the cytotoxic effects of related thiazole compounds on several cancer cell lines, demonstrating IC50 values in the low micromolar range, suggesting strong anticancer potential. For instance, derivatives with structural modifications similar to (2-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide exhibited IC50 values ranging from 0.06 µM to 2.5 µM against various cancers, including non-small cell lung cancer and breast cancer .
• Antimicrobial Activity
  • Research on thiazole-coated nanoparticles indicated significant antibacterial activity against strains like E. coli and Staphylococcus aureus, highlighting the potential use of similar compounds in developing antimicrobial agents . The mechanism involved the disruption of bacterial membranes by the nanoparticles.

Comparative Analysis

The following table summarizes the biological activities of structurally related compounds:

Compound Name	Structural Features	Biological Activity	Notable Findings
(2-Aminophenyl)-N-(4-chlorophenylaminothioxomethyl)aminoformamide	Chlorophenyl group	Anticancer	Different activity due to halogen substitution
(2-Aminophenyl)-N-(3-methoxyphenylaminothioxomethyl)aminoformamide	Methoxy at meta position	Antimicrobial	Variation in electronic properties affecting reactivity
(3-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide	Amino at meta position	Cytotoxic	Altered sterics and electronics compared to ortho substitution

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following compounds share key structural features with the target molecule, differing primarily in substituents and functional groups:

Compound Name	Key Substituents/Modifications	Molecular Weight (g/mol)	Biological Activity/Application	Reference
Target Compound : (2-Aminophenyl)-N-((((4-methoxyphenyl)amino)thioxomethyl)amino)formamide	2-Aminophenyl, 4-methoxyphenyl, thioxomethylamino	~350–400 (estimated)	Not explicitly reported	—
2-[(2-Furylmethyl)amino]-N-(4-methylphenyl)-2-thioxoacetamide	Furylmethyl, 4-methylphenyl, thioxoacetamide	329.08	Antimicrobial potential (inferred)	[3]
N-(4-Methylphenyl)-2-oxo-2-[(2E)-2-(2-thienylmethylene)hydrazino]acetamide	Thienylmethylene hydrazine, 4-methylphenyl	~350–400 (estimated)	Not reported	[5]
Compound 4 : Pyrimidine-substituted benzamide	4-Nitrophenyl, pyrimidine ring	544.56	Antioxidant, antimicrobial	[6]
Formoterol-related Compound D	4-Methoxyphenyl, hydroxyethyl, methylamino	804.89 (anhydrous)	Pharmaceutical impurity	[12]

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups : The 4-methoxyphenyl group in the target compound contrasts with the 4-nitrophenyl group in Compound 4 , which may reduce solubility but enhance electrophilic reactivity.
• Pharmaceutical Relevance: Formoterol-related compounds (e.g., Compound D) share the 4-methoxyphenyl motif but incorporate hydroxyethyl and methylamino groups for β-adrenergic activity, highlighting divergent applications .

Physicochemical and Analytical Properties

• Chromatographic Behavior : Formoterol-related compounds exhibit distinct relative retention times (RRT) and response factors in HPLC analysis. For instance, Compound D has an RRT of 1.3, whereas analogs with bulkier substituents (e.g., Compound F) show higher RRT values (2.0) due to increased hydrophobicity .
• Thermal Stability : Thioxoacetamide derivatives (e.g., ) are prone to tautomerism, which may affect stability under acidic conditions .